Cas no 2228931-14-2 (tert-butyl N-3-(2-amino-1-fluoroethyl)-4-methoxyphenylcarbamate)

• Product Name: tert-butyl N-3-(2-amino-1-fluoroethyl)-4-methoxyphenylcarbamate
• CAS No: 2228931-14-2
• MF: C₁₄H₂₁FN₂O₃
• MW: 284.326547384262
• CID: 6355392
• PubChem ID: 165620644
• Update Time: 2025-10-11

tert-butyl N-3-(2-amino-1-fluoroethyl)-4-methoxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-(2-amino-1-fluoroethyl)-4-methoxyphenylcarbamate
• tert-butyl N-[3-(2-amino-1-fluoroethyl)-4-methoxyphenyl]carbamate
• 2228931-14-2
• EN300-1887473

• Inchi： 1S/C14H21FN2O3/c1-14(2,3)20-13(18)17-9-5-6-12(19-4)10(7-9)11(15)8-16/h5-7,11H,8,16H2,1-4H3,(H,17,18)
• InChI Key： MLFXICHRNBZFHX-UHFFFAOYSA-N
• SMILES： FC(CN)C1C(=CC=C(C=1)NC(=O)OC(C)(C)C)OC

Computed Properties

• Exact Mass: 284.15362070g/mol
• Monoisotopic Mass: 284.15362070g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 73.6Ų

Additional information on tert-butyl N-3-(2-amino-1-fluoroethyl)-4-methoxyphenylcarbamate

Recent Advances in the Study of tert-Butyl N-3-(2-Amino-1-Fluoroethyl)-4-Methoxyphenylcarbamate (CAS: 2228931-14-2)

The compound tert-butyl N-3-(2-amino-1-fluoroethyl)-4-methoxyphenylcarbamate (CAS: 2228931-14-2) has recently gained attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the significance of this carbamate derivative as a key intermediate in the synthesis of novel bioactive molecules. The presence of both amino and fluoro substituents in its structure makes it a versatile building block for the development of targeted therapies, particularly in the areas of oncology and neurology. Researchers have employed advanced synthetic methodologies, including asymmetric fluorination and protecting group strategies, to optimize the yield and purity of this compound.

In vitro and in vivo studies have demonstrated that derivatives of tert-butyl N-3-(2-amino-1-fluoroethyl)-4-methoxyphenylcarbamate exhibit promising pharmacological properties. Notably, these compounds have shown selective inhibition of specific enzyme targets involved in disease pathways, such as kinases and proteases. The fluorinated moiety has been found to enhance metabolic stability and bioavailability, addressing some of the challenges associated with traditional carbamate-based drugs.

Mechanistic investigations have revealed that the compound interacts with cellular targets through unique binding modes, potentially offering advantages over existing therapeutic agents. Structural-activity relationship (SAR) studies have provided insights into how modifications to the carbamate and phenyl rings influence potency and selectivity. These findings are guiding the design of next-generation drug candidates with improved efficacy and safety profiles.

From a pharmaceutical development perspective, recent research has focused on optimizing the formulation of this compound for various delivery routes. The stability of the tert-butyl carbamate group under physiological conditions has been a particular area of investigation, with studies exploring its behavior in different pH environments and its susceptibility to enzymatic degradation.

Looking forward, the unique chemical properties of tert-butyl N-3-(2-amino-1-fluoroethyl)-4-methoxyphenylcarbamate position it as a valuable scaffold for medicinal chemistry. Ongoing research is exploring its potential in combination therapies and as a platform for developing prodrugs. The compound's ability to serve as a precursor for various bioactive molecules makes it particularly attractive for library synthesis in drug discovery programs.

In conclusion, the latest research on tert-butyl N-3-(2-amino-1-fluoroethyl)-4-methoxyphenylcarbamate (CAS: 2228931-14-2) demonstrates its growing importance in pharmaceutical research. As synthetic methodologies continue to advance and our understanding of its biological interactions deepens, this compound is likely to play an increasingly significant role in the development of novel therapeutic agents across multiple disease areas.